Cas no 919757-48-5 (N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide)

• Product Name: N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide
• CAS No: 919757-48-5
• MF: C₂₁H₂₂N₂O₅S₂
• MW: 446.539783000946
• CID: 5495860
• Update Time: 2025-10-25

N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(4-ethylsulfonylphenyl)acetamide
• N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide

• Inchi： 1S/C21H22N2O5S2/c1-4-30(25,26)16-8-5-14(6-9-16)11-20(24)23-21-22-17(13-29-21)15-7-10-18(27-2)19(12-15)28-3/h5-10,12-13H,4,11H2,1-3H3,(H,22,23,24)
• InChI Key： XIKBSQOIQRUUPB-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OC)C(OC)=C2)=CS1)(=O)CC1=CC=C(S(CC)(=O)=O)C=C1

Additional information on N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide

Comprehensive Overview of N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide (CAS No. 919757-48-5)

The compound N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide (CAS No. 919757-48-5) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a thiazole ring, dimethoxyphenyl group, and ethanesulfonyl moiety makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in computational chemistry and high-throughput screening. N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide fits into this paradigm due to its modular structure, which allows for optimization of pharmacokinetic properties and binding affinity. Questions such as "What are the biological targets of this compound?" or "How does its sulfonyl group influence bioavailability?" are frequently searched, reflecting the scientific community's focus on structure-activity relationships (SAR).

The thiazole core of this compound is particularly noteworthy, as it is a common scaffold in FDA-approved drugs like thiazole antibiotics and anticancer agents. Coupled with the 3,4-dimethoxyphenyl moiety—a feature seen in natural products such as apocynin—this molecule exhibits dual potential for modulating oxidative stress pathways and cell signaling. Such properties make it relevant to trending topics like neuroprotection and metabolic disease research, where oxidative damage plays a critical role.

From a synthetic chemistry perspective, the ethanesulfonyl group in N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide enhances its water solubility and metabolic stability, addressing common challenges in drug design. Searches for "sulfonamide derivatives in medicine" or "improving drug half-life" highlight the broader interest in such modifications. Additionally, the compound's CAS No. 919757-48-5 serves as a key identifier for researchers sourcing high-purity samples for in vitro and in vivo studies.

Beyond its pharmacological potential, this compound exemplifies the intersection of medicinal chemistry and green chemistry. With growing emphasis on sustainable synthesis, researchers are investigating eco-friendly routes to produce N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide without hazardous reagents. This aligns with global initiatives to reduce the environmental footprint of pharmaceutical manufacturing, a topic frequently queried in academic and industrial circles.

In summary, N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide represents a multifaceted compound with applications spanning drug discovery, molecular biology, and materials science. Its structural features and CAS No. 919757-48-5 make it a valuable subject for ongoing research, particularly in addressing unmet medical needs through innovative small-molecule design.